Cas no 1261832-88-5 (Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261832-88-5
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4994528
• Update Time: 2025-06-11

Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate

• Inchi： 1S/C15H10F4O3/c1-21-14(20)12-4-2-3-11(13(12)16)9-5-7-10(8-6-9)22-15(17,18)19/h2-8H,1H3
• InChI Key： LSXAMMRCBAFUOI-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=CC=1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate

Comprehensive Overview of Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261832-88-5)

Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261832-88-5) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluorinated aromatic esters, which are widely utilized in the development of advanced materials and bioactive molecules. The presence of both fluoro and trifluoromethoxy groups enhances its electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a building block for designing novel small-molecule inhibitors and pesticides. The compound's lipophilicity and metabolic stability, attributed to the trifluoromethoxy group, make it a promising candidate for optimizing pharmacokinetic properties in medicinal chemistry.

The synthesis of Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, to construct the biphenyl core. Subsequent functionalization with the fluoro and trifluoromethoxy groups is achieved through selective electrophilic or nucleophilic substitution. Advanced analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers are exploring catalytic methods and solvent-free conditions to minimize waste and energy consumption during production. This aligns with the broader trend of eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in material science. Its aromatic rigidity and electron-withdrawing groups contribute to the development of organic semiconductors and liquid crystals. These applications are particularly relevant in the era of flexible electronics and OLED displays, which dominate current technological advancements.

Safety and handling of Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate are also critical considerations. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. This aligns with the increasing focus on occupational health in chemical industries, a topic frequently queried in search engines.

In summary, Methyl 2-fluoro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261832-88-5) represents a versatile and high-value compound with multidisciplinary applications. Its relevance to drug development, agrochemical innovation, and advanced materials ensures its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.